Cas no 1086382-36-6 (4-bromo-6-(butan-2-yl)pyrimidine)

• Product Name: 4-bromo-6-(butan-2-yl)pyrimidine
• CAS No: 1086382-36-6
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD11223275
• CID: 4560242
• PubChem ID: 45788079
• Update Time: 2025-06-12

4-bromo-6-(butan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(2-butyl)pyrimidine
• 4-bromo-6-(sec-butyl)pyrimidine
• Pyrimidine, 4-bromo-6-(1-methylpropyl)-
• 4-bromo-6-(butan-2-yl)pyrimidine

• MDL： MFCD11223275
• Inchi： 1S/C8H11BrN2/c1-3-6(2)7-4-8(9)11-5-10-7/h4-6H,3H2,1-2H3
• InChI Key： ZAKMNCMGHRHFNF-UHFFFAOYSA-N
• SMILES： C1=NC(C(C)CC)=CC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-bromo-6-(butan-2-yl)pyrimidine

Comprehensive Overview of 4-bromo-6-(butan-2-yl)pyrimidine (CAS No. 1086382-36-6): Properties, Applications, and Industry Relevance

4-bromo-6-(butan-2-yl)pyrimidine (CAS No. 1086382-36-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This brominated heterocyclic compound features a unique molecular structure, combining a pyrimidine core with a butan-2-yl substituent and a bromine atom at the 4-position. Its chemical formula C8H11BrN2 and molecular weight of 215.09 g/mol make it a versatile intermediate for synthesizing more complex molecules.

The growing demand for pyrimidine-based compounds in drug discovery has propelled interest in 4-bromo-6-(butan-2-yl)pyrimidine. Researchers frequently search for "pyrimidine derivatives in medicinal chemistry" or "brominated heterocycles synthesis," reflecting its relevance in developing kinase inhibitors and antiviral agents. The compound's balanced lipophilicity, attributed to its butyl side chain, enhances membrane permeability—a critical factor in bioavailability optimization, a hot topic in small molecule drug development.

From a synthetic chemistry perspective, CAS 1086382-36-6 serves as a valuable building block for cross-coupling reactions, particularly in palladium-catalyzed transformations. The bromine moiety enables efficient Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing the pharmaceutical industry's need for "efficient C-C bond formation methods." Recent publications highlight its utility in creating DNA-intercalating agents and fluorescence probes, aligning with trends in "theranostic agent development."

The compound's physicochemical properties warrant special attention. With a logP value of approximately 2.8, 4-bromo-6-(butan-2-yl)pyrimidine exhibits ideal characteristics for blood-brain barrier penetration—a key consideration in "CNS drug design" searches. Its melting point range of 45-48°C and moderate solubility in organic solvents make it practical for laboratory-scale reactions, while its stability under inert atmospheres satisfies industrial processing requirements.

In material science applications, this pyrimidine derivative contributes to developing organic semiconductors and liquid crystal materials. The electronics industry's search for "nitrogen-containing π-conjugated systems" underscores its potential in OLED technology. The butyl chain provides necessary solubility tuning for solution-processable devices, addressing manufacturing challenges in "flexible electronics production."

Quality control of CAS 1086382-36-6 typically involves HPLC purity analysis (>98%) and 1H/13C NMR verification. Analytical chemists frequently inquire about "pyrimidine characterization techniques" and "halogenated compound analysis," reflecting the compound's analytical complexity. Advanced techniques like LC-MS and X-ray crystallography help confirm its structural integrity for regulatory submissions in pharmaceutical applications.

Environmental and safety considerations for 4-bromo-6-(butan-2-yl)pyrimidine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper PPE usage and waste disposal methods remain essential—topics often searched alongside "green chemistry principles." The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research to meet "sustainable chemistry" initiatives.

The commercial availability of 1086382-36-6 from specialty chemical suppliers has expanded significantly, with procurement searches focusing on "custom pyrimidine synthesis" and "bulk heterocyclic compounds." Pricing trends correlate with bromine market fluctuations and pharmaceutical demand cycles. Current research explores its derivatives as potential COVID-19 protease inhibitors, linking to popular searches about "broad-spectrum antiviral compounds."

Future research directions for this compound include exploring its metal-organic framework (MOF) applications and photocatalytic properties. The scientific community's interest in "energy storage materials" and "catalysis innovation" suggests expanding utility beyond traditional medicinal chemistry. Patent analysis reveals growing IP activity around pyrimidine scaffolds, particularly for cancer immunotherapy targets—a trending topic in "precision medicine development."